Cas no 61906-76-1 (2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-
• CAS No: 61906-76-1
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 463403
• PubChem ID: 4654365
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-
• 2-cyano-3-naphthalen-1-ylprop-2-enoic acid
• DTXSID30405281
• 61906-76-1

• Inchi： 1S/C14H9NO2/c15-9-12(14(16)17)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-8H,(H,16,17)
• InChI Key： BQAXVZOTBLLUIB-UHFFFAOYSA-N
• SMILES： OC(C(C#N)=CC1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09